Cas no 953956-24-6 (2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-ethylacetamide)

• Product Name: 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-ethylacetamide
• CAS No: 953956-24-6
• MF: C₁₄H₁₅BrN₂OS₂
• MW: 371.31569981575
• CID: 5944219
• PubChem ID: 16900057
• Update Time: 2025-05-22

2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-ethylacetamide
• 4-Thiazoleacetamide, 2-[[(4-bromophenyl)methyl]thio]-N-ethyl-
• 2-(2-((4-bromobenzyl)thio)thiazol-4-yl)-N-ethylacetamide
• F2336-0421
• 2-(2-{[(4-bromophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)-N-ethylacetamide
• 953956-24-6
• AKOS024641471
• 2-[2-[(4-bromophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-ethylacetamide

• Inchi： 1S/C14H15BrN2OS2/c1-2-16-13(18)7-12-9-20-14(17-12)19-8-10-3-5-11(15)6-4-10/h3-6,9H,2,7-8H2,1H3,(H,16,18)
• InChI Key： WCRWTVRVZHPXQI-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC)=O)N=C1SCC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 369.98092g/mol
• Monoisotopic Mass: 369.98092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 15.52±0.46(Predicted)

Additional information on 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-ethylacetamide

Compound CAS No 953956-24-6: 2-(2-{(4-Bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-Ethylacetamide

The compound with CAS No 953956-24-6, known as 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-Ethylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a thiazole ring system substituted with a bromophenyl group and an ethyl acetamide moiety. The presence of these functional groups makes it a versatile molecule capable of participating in diverse chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a series of well-defined reaction steps. The synthesis typically involves the formation of the thiazole ring followed by the introduction of the bromophenylmethylsulfanyl group and the N-Ethylacetamide substituent. These steps are carefully optimized to ensure high yields and purity, which are critical for its application in research and development.

One of the most intriguing aspects of this compound is its potential in pharmacological research. The thiazole ring is a well-known scaffold in drug design due to its ability to interact with various biological targets. The substitution pattern of this compound, particularly the bromophenyl group and the ethyl acetamide moiety, suggests that it may exhibit interesting pharmacokinetic properties, such as improved bioavailability and target specificity.

Moreover, studies have shown that this compound exhibits significant antioxidant activity, making it a promising candidate for applications in oxidative stress-related diseases. The methylsulfanyl group is known to contribute to sulfur-based redox cycling, which plays a crucial role in protecting cells from oxidative damage.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The thiazole ring's aromaticity and electron-withdrawing substituents make it suitable for use in advanced materials such as conductive polymers and sensors.

Recent research has also highlighted the importance of this compound in understanding sulfur-based chemistry. The methylsulfanyl group's reactivity under various conditions has been extensively studied, providing valuable insights into sulfur-containing compounds' behavior in different chemical environments.

In conclusion, 2-(2-{(4-bromophenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-Ethylacetamide (CAS No 953956-24-6) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in chemistry and biology.